Cas no 21048-16-8 (2-(Chloromethyl)-1,4-dioxane)
2-(Chloromethyl)-1,4-dioxane is a chlorinated derivative of 1,4-dioxane, featuring a reactive chloromethyl group that enhances its utility as an intermediate in organic synthesis. This compound is particularly valued for its ability to participate in nucleophilic substitution reactions, making it a versatile building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its cyclic ether structure provides stability while the chloromethyl group offers a reactive site for further functionalization. The compound is typically handled under controlled conditions due to its reactivity. Its balanced properties make it suitable for applications requiring precise molecular modifications, contributing to its use in advanced synthetic routes.
2-(Chloromethyl)-1,4-dioxane structure
Product Name:2-(Chloromethyl)-1,4-dioxane
CAS No:21048-16-8
MF:C5H9ClO2
MW:136.576761007309
MDL:MFCD01994526
CID:261682
PubChem ID:89422
Update Time:2025-05-28
2-(Chloromethyl)-1,4-dioxane Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-1,4-dioxane
- 1,4-Dioxane,2-(chloromethyl)-
- BB 0240924
- 2-(chloromethyl)-1, 4-dioxane
- chloromethyldioxane
- MFCD01994526
- SCHEMBL7129637
- AB10617
- 21048-16-8
- FS-6014
- CS-0308903
- EN300-139167
- AKOS016342135
- AKOS000321196
- 2-(chloromethyl)-1,4-dioxane, AldrichCPR
- FT-0678463
- DTXSID70943354
- 1,4-Dioxane, 2-(chloromethyl)-
- ALBB-005877
- BBL033753
- STK503589
-
- MDL： MFCD01994526
- Inchi： 1S/C5H9ClO2/c6-3-5-4-7-1-2-8-5/h5H,1-4H2
- InChI Key： SFABQWISNPPOOB-UHFFFAOYSA-N
- SMILES： ClCC1COCCO1
Computed Properties
- Exact Mass: 136.02900
- Monoisotopic Mass: 136.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 67.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.128
- Boiling Point: 193°Cat760mmHg
- Flash Point: 81.6°C
- Refractive Index: 1.429
- PSA: 18.46000
- LogP: 0.64060
2-(Chloromethyl)-1,4-dioxane Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-(Chloromethyl)-1,4-dioxane Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Chloromethyl)-1,4-dioxane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM304523-5g |
2-(Chloromethyl)-1,4-dioxane |
21048-16-8 | 95% | 5g |
$752 | 2021-06-09 | |
| Alichem | A449038622-5g |
2-(Chloromethyl)-1,4-dioxane |
21048-16-8 | 95% | 5g |
$812.04 | 2023-09-02 | |
| Chemenu | CM304523-1g |
2-(Chloromethyl)-1,4-dioxane |
21048-16-8 | 95% | 1g |
$527 | 2023-03-06 | |
| TRC | B423983-25mg |
2-(chloromethyl)-1,4-dioxane |
21048-16-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B423983-50mg |
2-(chloromethyl)-1,4-dioxane |
21048-16-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B423983-250mg |
2-(chloromethyl)-1,4-dioxane |
21048-16-8 | 250mg |
$ 250.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027669-500mg |
2-(Chloromethyl)-1,4-dioxane |
21048-16-8 | 500mg |
4096CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027669-500mg |
2-(Chloromethyl)-1,4-dioxane |
21048-16-8 | 500mg |
4096.0CNY | 2021-07-13 | ||
| eNovation Chemicals LLC | Y1244080-1g |
2-(Chloromethyl)-1,4-dioxane |
21048-16-8 | 95% | 1g |
$320 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1244080-5g |
2-(Chloromethyl)-1,4-dioxane |
21048-16-8 | 95% | 5g |
$1230 | 2024-06-07 |
2-(Chloromethyl)-1,4-dioxane Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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